Cas no 2097883-05-9 (N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide)

• Product Name: N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide
• CAS No: 2097883-05-9
• MF: C₁₇H₂₆FN₃O₃S
• MW: 371.470046520233
• CID: 5817589
• PubChem ID: 126853013
• Update Time: 2025-05-23

N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide
• N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-3-(2-fluorophenyl)propanamide
• 2097883-05-9
• F6539-2278
• AKOS040701679
• N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-(2-fluorophenyl)propanamide

• Inchi： 1S/C17H26FN3O3S/c1-20(2)25(23,24)21-11-9-14(10-12-21)13-19-17(22)8-7-15-5-3-4-6-16(15)18/h3-6,14H,7-13H2,1-2H3,(H,19,22)
• InChI Key： CXPNJUUPZUSACH-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(CCC2C=CC=CC=2F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 371.16789104g/mol
• Monoisotopic Mass: 371.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.1Ų

Additional information on N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide

Professional Introduction to N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide (CAS No. 2097883-05-9)

N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide, identified by its CAS number 2097883-05-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its piperidine core and amide functional group, which are well-documented for their potential biological activity and interaction with various biological targets.

The structural features of N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide make it a promising candidate for further investigation in medicinal chemistry. The presence of the dimethylsulfamoyl moiety suggests a possible role in modulating enzyme activity or receptor binding, while the piperidin-4-ylmethyl group provides a stable scaffold for further derivatization. Additionally, the 2-fluorophenyl substituent introduces a fluorine atom, which is frequently used in drug design to enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of novel compounds that target neurological disorders, particularly those involving neurotransmitter systems. The piperidine scaffold is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, making it a valuable component in the design of potential therapeutics. The specific arrangement of functional groups in N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide positions it as a candidate for further exploration in this area.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacokinetic properties of drug candidates. The incorporation of a 2-fluorophenyl group into the molecular structure can lead to improved oral bioavailability, reduced metabolism, and increased binding affinity to biological targets. These attributes are particularly relevant in the context of developing small molecule drugs that require efficient delivery and prolonged action.

The dimethylsulfamoyl group is another key feature that warrants detailed investigation. Sulfamoyl derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The modification of the piperidine ring with this moiety may confer additional therapeutic benefits by influencing the compound's interactions with biological targets. Further studies are needed to elucidate the precise mechanisms by which this modification affects biological activity.

The synthesis of N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide presents an interesting challenge due to its complex structure. Advanced synthetic techniques, such as multi-step organic synthesis and palladium-catalyzed cross-coupling reactions, are likely required to achieve high yields and purity. The development of efficient synthetic routes will be crucial for scaling up production and conducting further pharmacological studies.

Evaluation of the pharmacological properties of N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide will involve both in vitro and in vivo assays. In vitro studies will focus on assessing its interaction with relevant biological targets, such as enzymes and receptors, while in vivo studies will provide insights into its efficacy and safety profiles. These studies will be essential for determining its potential as a lead compound for drug development.

The integration of computational methods into drug discovery has become increasingly prevalent in recent years. Molecular modeling techniques can be used to predict how N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide interacts with biological targets at the atomic level. These predictions can guide experimental design and help optimize the compound's structure for improved pharmacological activity.

In conclusion, N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the dimethylsulfamoyl, piperidin-4-ylmethyl, and 2-fluorophenyl groups, position it as a potential therapeutic agent with applications in various disease areas. Further research is warranted to fully elucidate its biological activity and potential therapeutic applications.